![molecular formula C11H11N3O2S B5682181 2-(4-methylphenoxy)-N-1,3,4-thiadiazol-2-ylacetamide](/img/structure/B5682181.png)
2-(4-methylphenoxy)-N-1,3,4-thiadiazol-2-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-methylphenoxy)-N-1,3,4-thiadiazol-2-ylacetamide, also known as MPPTA, is a synthetic compound that has gained attention in scientific research due to its potential use as a therapeutic agent. This compound belongs to the class of thiadiazole derivatives and has been shown to exhibit various biological activities.
Mechanism of Action
The exact mechanism of action of 2-(4-methylphenoxy)-N-1,3,4-thiadiazol-2-ylacetamide is not fully understood. However, studies have suggested that it may exert its effects by inhibiting the activity of various enzymes and signaling pathways involved in inflammation, tumor growth, and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and oxidative stress markers, thereby reducing inflammation and oxidative stress. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(4-methylphenoxy)-N-1,3,4-thiadiazol-2-ylacetamide is its low toxicity and high selectivity towards its target enzymes and signaling pathways. This makes it a promising candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 2-(4-methylphenoxy)-N-1,3,4-thiadiazol-2-ylacetamide. One of the potential applications of this compound is in the treatment of neurodegenerative diseases. Further studies are needed to explore its neuroprotective effects and its potential use in the treatment of Alzheimer's and Parkinson's diseases. Additionally, the development of more efficient methods for the synthesis of this compound and its derivatives can aid in the further exploration of its biological activities.
Synthesis Methods
The synthesis of 2-(4-methylphenoxy)-N-1,3,4-thiadiazol-2-ylacetamide involves the reaction of 4-methylphenol with thiosemicarbazide, followed by the cyclization of the resulting intermediate with acetic anhydride. The final product is obtained after recrystallization from ethanol.
Scientific Research Applications
2-(4-methylphenoxy)-N-1,3,4-thiadiazol-2-ylacetamide has been extensively studied for its potential use as a therapeutic agent in various diseases. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. Moreover, this compound has been found to have neuroprotective effects and has potential use in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.
Properties
IUPAC Name |
2-(4-methylphenoxy)-N-(1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2S/c1-8-2-4-9(5-3-8)16-6-10(15)13-11-14-12-7-17-11/h2-5,7H,6H2,1H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTIZXOOPRMBPFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=NN=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.